molecular formula C12H10O5 B1633295 4H-1-Benzopyran-2-carboxylic acid, 6-hydroxy-4-oxo-, ethyl ester

4H-1-Benzopyran-2-carboxylic acid, 6-hydroxy-4-oxo-, ethyl ester

Cat. No. B1633295
M. Wt: 234.2 g/mol
InChI Key: AVODXMKVEDDBBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4H-1-Benzopyran-2-carboxylic acid, 6-hydroxy-4-oxo-, ethyl ester is a useful research compound. Its molecular formula is C12H10O5 and its molecular weight is 234.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4H-1-Benzopyran-2-carboxylic acid, 6-hydroxy-4-oxo-, ethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4H-1-Benzopyran-2-carboxylic acid, 6-hydroxy-4-oxo-, ethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H10O5

Molecular Weight

234.2 g/mol

IUPAC Name

ethyl 6-hydroxy-4-oxochromene-2-carboxylate

InChI

InChI=1S/C12H10O5/c1-2-16-12(15)11-6-9(14)8-5-7(13)3-4-10(8)17-11/h3-6,13H,2H2,1H3

InChI Key

AVODXMKVEDDBBJ-UHFFFAOYSA-N

SMILES

CCOC(=O)C1=CC(=O)C2=C(O1)C=CC(=C2)O

Canonical SMILES

CCOC(=O)C1=CC(=O)C2=C(O1)C=CC(=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.1 3.25 g of sodium are dissolved in portions in 300 ml of ethanol with stirring. A solution of 4.3 g of 2,5-dihydroxyacetophenone and 15.5 ml of diethyl oxalate in 25 ml of ethanol is subsequently added dropwise. The reaction mixture is subsequently heated at 80° for 3 hours. The mixture is cooled to room temperature, and 10 ml of 32% HCl are added dropwise. The mixture is heated at 90° for 30 minutes and cooled, and the solvent is removed. Conventional work-up gives 5.9 g of 6-hydroxy-2-ethoxycarbonylchromone (“AA”).
[Compound]
Name
1.1
Quantity
3.25 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
4.3 g
Type
reactant
Reaction Step Two
Quantity
15.5 mL
Type
reactant
Reaction Step Two
Quantity
25 mL
Type
solvent
Reaction Step Two
Name
Quantity
10 mL
Type
reactant
Reaction Step Three

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